Cas no 581812-74-0 (4-Isocyanato-1H-indole)
4-Isocyanato-1H-indole structure
Product name:4-Isocyanato-1H-indole
4-Isocyanato-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 4-Isocyanato-1H-indole
- AKOS006326095
- MFCD11505056
- SCHEMBL4023666
- 581812-74-0
- DB-087459
- EN300-196840
- WZBUDUAPHLTEEJ-UHFFFAOYSA-N
-
- MDL： MFCD11505056
- Inchi： InChI=1S/C9H6N2O/c12-6-11-9-3-1-2-8-7(9)4-5-10-8/h1-5,10H
- InChI Key： WZBUDUAPHLTEEJ-UHFFFAOYSA-N
- SMILES： C1=CC2=C(C=CN2)C(=C1)N=C=O
Computed Properties
- Exact Mass: 158.048012819g/mol
- Monoisotopic Mass: 158.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.2Ų
- XLogP3: 3.5
4-Isocyanato-1H-indole Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-196840-0.1g |
4-isocyanato-1H-indole |
581812-74-0 | 95% | 0.1g |
$282.0 | 2023-09-16 | |
| Enamine | EN300-196840-0.05g |
4-isocyanato-1H-indole |
581812-74-0 | 95% | 0.05g |
$188.0 | 2023-09-16 | |
| Enamine | EN300-196840-0.25g |
4-isocyanato-1H-indole |
581812-74-0 | 95% | 0.25g |
$403.0 | 2023-09-16 | |
| Enamine | EN300-196840-1g |
4-isocyanato-1H-indole |
581812-74-0 | 95% | 1g |
$813.0 | 2023-09-16 | |
| Aaron | AR01DP0Y-2.5g |
4-Isocyanato-1H-indole |
581812-74-0 | 95% | 2.5g |
$2217.00 | 2025-02-14 | |
| A2B Chem LLC | AX17478-2.5g |
4-Isocyanato-1H-indole |
581812-74-0 | 95% | 2.5g |
$1713.00 | 2024-04-19 | |
| A2B Chem LLC | AX17478-500mg |
4-Isocyanato-1H-indole |
581812-74-0 | 95% | 500mg |
$705.00 | 2024-04-19 | |
| A2B Chem LLC | AX17478-1g |
4-Isocyanato-1H-indole |
581812-74-0 | 95% | 1g |
$891.00 | 2024-04-19 | |
| A2B Chem LLC | AX17478-10g |
4-Isocyanato-1H-indole |
581812-74-0 | 95% | 10g |
$3720.00 | 2024-04-19 | |
| abcr | AB589624-100mg |
4-Isocyanato-1H-indole; . |
581812-74-0 | 100mg |
€373.70 | 2024-07-24 |
4-Isocyanato-1H-indole Related Literature
-
Charles J. Choi,Brian T. Cunningham Lab Chip, 2007,7, 550-556
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Guang-Tong Chen,Min Yang,Bing-Bing Chen,Yan Song,Wei Zhang,Yan Zhang Food Funct., 2016,7, 4628-4636
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Sabine Himmelein,Vanessa Lewe,Marc C. A. Stuart,Bart Jan Ravoo Chem. Sci., 2014,5, 1054-1058
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Xuejuan Zhang,Chen Wang,Ying Huang,Ping Hu,Guanlin Wang,Yingtong Cui,Xiao Xia,Ziqiang Zhou,Xin Pan,Chuanbin Wu J. Mater. Chem. B, 2021,9, 8121-8137
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:581812-74-0)4-Isocyanato-1H-indole
Purity:99%/99%/99%/99%
Quantity:1g/500mg/250mg/100mg
Price ($):567/410/297/221